Cas no 1807129-79-8 (Methyl 2-(difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 2-(difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1807129-79-8
• MF: C₁₀H₈F₅NO₃
• MW: 285.167440414429
• CID: 4804807
• Update Time: 2025-06-14

Methyl 2-(difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H8F5NO3/c1-19-6(18)3-4-2-5(17)16-8(9(11)12)7(4)10(13,14)15/h2,9H,3H2,1H3,(H,16,17)
• InChI Key： XESYEJHACAZVFK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)F)NC(C=C1CC(=O)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4

Additional information on Methyl 2-(difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine-4-acetate

Comprehensive Overview of Methyl 2-(difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1807129-79-8)

Methyl 2-(difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1807129-79-8) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring difluoromethyl and trifluoromethyl groups, enhances its reactivity and bioavailability, making it a subject of interest in modern synthetic chemistry. Researchers and industry professionals frequently search for terms like "fluorinated pyridine synthesis", "bioactive heterocyclic compounds", and "CAS 1807129-79-8 applications", reflecting the compound's growing relevance in drug discovery and crop protection.

The compound's 6-hydroxy and methyl acetate moieties contribute to its versatility as an intermediate in organic synthesis. Recent studies highlight its role in developing enzyme inhibitors and antimicrobial agents, aligning with the global demand for novel therapeutic solutions. Searches for "pyridine derivatives in medicine" and "trifluoromethyl group benefits" underscore its intersection with trending topics like precision medicine and sustainable agriculture. Analytical techniques such as HPLC and NMR are commonly employed to characterize this compound, ensuring purity for research purposes.

From an industrial perspective, Methyl 2-(difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine-4-acetate is synthesized via multi-step reactions involving halogenation and esterification. Optimization of these processes is a hot topic in chemical forums, with queries like "improving yield in fluoropyridine synthesis" gaining traction. Environmental considerations also drive interest in green chemistry approaches for its production, resonating with ESG (Environmental, Social, and Governance) trends in the chemical sector.

In material science, the compound's thermal stability and electronic properties are being explored for advanced applications. Its hydrogen-bonding capacity due to the hydroxy group makes it a candidate for designing functional materials. This aligns with searches for "fluorinated materials for electronics" and "pyridine-based polymers", reflecting cross-disciplinary applications. Patent databases show increasing filings related to this compound, particularly in OLED technology and catalysis.

Quality control of CAS 1807129-79-8 requires strict adherence to ICH guidelines, with emphasis on impurity profiling and stability testing. Regulatory-compliant documentation is critical, as seen in frequent searches for "GMP standards for fluorinated compounds". The compound's logP value and solubility profile are key parameters discussed in pharmacokinetic studies, connecting it to broader conversations about drug-likeness and ADMET prediction.

Future research directions may explore structure-activity relationships (SAR) of this scaffold, particularly in targeted drug delivery systems. The rise of AI-driven molecular design has spurred interest in predictive modeling for such fluorinated building blocks. As sustainability becomes paramount, biocatalytic routes for its synthesis could dominate future investigations, addressing queries like "enzymatic fluorination methods" and "waste reduction in heterocycle production".